Cas no 112615-72-2 (6-chloro-7-(2-propen-1-yl)-7H-Purine)

• Product Name: 6-chloro-7-(2-propen-1-yl)-7H-Purine
• CAS No: 112615-72-2
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 1099324
• PubChem ID: 11008832
• Update Time: 2025-04-20

6-chloro-7-(2-propen-1-yl)-7H-Purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-(2-propen-1-yl)-7H-Purine
• 112615-72-2
• 7-Allyl-6-chloro-7H-purine
• 7-allyl-6-chloropurine

• Inchi： 1S/C8H7ClN4/c1-2-3-13-5-12-8-6(13)7(9)10-4-11-8/h2,4-5H,1,3H2
• InChI Key： QNLSHRLPSMKLSP-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N=CN2CC=C

Computed Properties

• Exact Mass: 194.03611
• Monoisotopic Mass: 194.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6